Cas no 28706-25-4 (2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4))

• Product Name: 2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4)
• CAS No: 28706-25-4
• MF: C₄₁H₂₄N₆Na₄O₁₅S₄
• MW: 1060.87954807281
• CID: 271427
• PubChem ID: 135853609
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4)
• 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis(4-hydroxy-3-(2-(6-sulfo-2-naphthalenyl)diazenyl)-, sodium salt (1:4)
• 7,7'-(Carbonyldiimino)bis(4-hydroxy-3-((6-sulfo-2-naphthalenyl)azo)-2-naphthalenesulfonic acid), tetrasodium salt
• 7,7'-(Carbonyldiimino)bis(4-hydroxy-3-((6-sulfonaphthalen-2-yl))azo)-2-naphthalenesulfonic acid, tetrasodium salt
• 7,7'-Ureylenebis(4-hydroxy-3-((6-sulfo-2-naphthyl)azo)-2-naphthalenesulfonic acid), te
• C.I. Direct Red 239
• W-110736
• 7,7'-(carbonyldiimino)bis4-hydroxy-3-(6-sulphonato-2-naphthyl)azonaphthalene-2-sulphonate (sodium salt)
• DTXSID50889701
• 28706-25-4
• NS00049116

• Inchi： 1S/C41H28N6O15S4.4Na/c48-39-33-11-7-27(15-25(33)19-35(65(57,58)59)37(39)46-44-29-5-1-23-17-31(63(51,52)53)9-3-21(23)13-29)42-41(50)43-28-8-12-34-26(16-28)20-36(66(60,61)62)38(40(34)49)47-45-30-6-2-24-18-32(64(54,55)56)10-4-22(24)14-30;;;;/h1-20,48-49H,(H2,42,43,50)(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62);;;;/q;4*+1/p-4/b46-44+,47-45+;;;;
• InChI Key： VDOGYBKHFWFTCJ-CVTWRWBISA-J
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)NC(NC1C=CC2C(=C(C(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)[O-])O)=O)O)/N=N/C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1059.97762
• Monoisotopic Mass: 1059.977326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 70
• Rotatable Bond Count: 12
• Complexity: 2670
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 386

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 359.83